Cas no 1361676-18-7 (2'-Bromomethyl-2,5-dichloro-6'-fluoro-biphenyl)

• Product Name: 2'-Bromomethyl-2,5-dichloro-6'-fluoro-biphenyl
• CAS No: 1361676-18-7
• MF: C₁₃H₈BrCl₂F
• MW: 334.011024475098
• CID: 4993510
• Update Time: 2025-10-28

2'-Bromomethyl-2,5-dichloro-6'-fluoro-biphenyl Chemical and Physical Properties

Names and Identifiers

• 2'-Bromomethyl-2,5-dichloro-6'-fluoro-biphenyl

• Inchi： 1S/C13H8BrCl2F/c14-7-8-2-1-3-12(17)13(8)10-6-9(15)4-5-11(10)16/h1-6H,7H2
• InChI Key： XFUQHGLYMUKTQX-UHFFFAOYSA-N
• SMILES： BrCC1C=CC=C(C=1C1C=C(C=CC=1Cl)Cl)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 252
• XLogP3: 5.6
• Topological Polar Surface Area: 0

Additional information on 2'-Bromomethyl-2,5-dichloro-6'-fluoro-biphenyl

Comprehensive Overview of 2'-Bromomethyl-2,5-dichloro-6'-fluoro-biphenyl (CAS No. 1361676-18-7)

2'-Bromomethyl-2,5-dichloro-6'-fluoro-biphenyl (CAS No. 1361676-18-7) is a specialized halogenated biphenyl derivative that has garnered significant attention in pharmaceutical and materials science research. This compound belongs to the class of polyhalogenated aromatic compounds, which are widely studied for their unique electronic properties and potential applications in drug discovery. The molecular structure features a bromomethyl group at the 2'-position, along with chloro and fluoro substituents at strategic positions, making it a versatile intermediate for further chemical modifications.

The growing interest in 2'-Bromomethyl-2,5-dichloro-6'-fluoro-biphenyl is closely tied to the increasing demand for halogenated building blocks in medicinal chemistry. Researchers are particularly interested in how the electron-withdrawing effects of the halogen atoms influence the compound's reactivity and binding affinity in target molecules. Recent studies have explored its potential as a precursor for kinase inhibitors and GPCR modulators, which are hot topics in drug development for cancer and neurological disorders.

From a synthetic chemistry perspective, CAS 1361676-18-7 offers interesting possibilities for cross-coupling reactions and nucleophilic substitutions. The presence of both bromomethyl and fluoro groups creates orthogonal reactivity that can be exploited in sequential functionalization strategies. This has become particularly relevant with the rising popularity of click chemistry and late-stage functionalization approaches in modern drug discovery programs.

The physical properties of 2'-Bromomethyl-2,5-dichloro-6'-fluoro-biphenyl make it suitable for various analytical applications. Its lipophilic character and UV activity allow for easy detection in HPLC systems, while the distinctive mass spectral pattern of this polyhalogenated compound facilitates its identification in complex mixtures. These characteristics have made it valuable in metabolite identification studies and proteomics research.

In material science applications, the electronic properties of 1361676-18-7 have attracted attention for potential use in organic semiconductors and liquid crystal formulations. The specific arrangement of halogen atoms in this compound influences its molecular packing and charge transport characteristics, which are critical parameters in the development of new organic electronic materials.

Recent advancements in green chemistry have also impacted research with 2'-Bromomethyl-2,5-dichloro-6'-fluoro-biphenyl. Scientists are exploring more sustainable methods for its synthesis and application, particularly focusing on atom economy and reduced halogen waste. This aligns with current industry trends toward environmentally friendly chemical processes and the development of greener synthetic routes for pharmaceutical intermediates.

The stability profile of CAS 1361676-18-7 makes it particularly useful for long-term storage and international shipping, important considerations for global research collaborations. Proper handling typically involves protection from light and moisture, with recommended storage under inert atmosphere for extended shelf life. These practical aspects are frequently discussed in chemical procurement forums and research community discussions.

Analytical characterization of 2'-Bromomethyl-2,5-dichloro-6'-fluoro-biphenyl typically involves a combination of NMR spectroscopy (particularly 19F NMR for the fluoro substituent), mass spectrometry, and elemental analysis. The interpretation of these analytical data is often a topic of interest in chemical education and analytical chemistry courses, as it provides excellent examples of halogen coupling patterns and isotopic distributions.

Looking toward future applications, researchers are investigating the potential of 1361676-18-7 in catalysis and ligand design. The unique electronic environment created by the specific halogen pattern may offer interesting opportunities in asymmetric synthesis and transition metal catalysis, areas that are currently at the forefront of synthetic methodology development.

For those working with 2'-Bromomethyl-2,5-dichloro-6'-fluoro-biphenyl, understanding its regioselectivity in further derivatization reactions is crucial. The different halogen substituents create distinct reactive sites that can be selectively addressed using modern catalytic systems and protective group strategies. This level of control is increasingly important in the synthesis of complex molecules for pharmaceutical applications.

The commercial availability of CAS 1361676-18-7 has improved in recent years, reflecting its growing importance in chemical research. Suppliers typically provide detailed certificates of analysis and safety data sheets, with purity specifications that meet the demanding requirements of pharmaceutical development and academic research.

In conclusion, 2'-Bromomethyl-2,5-dichloro-6'-fluoro-biphenyl represents an important building block in contemporary chemical research, with applications spanning from medicinal chemistry to materials science. Its unique combination of halogen substituents and the resulting chemical behavior continue to make it a compound of significant interest in multiple research areas, promising further exciting developments in its applications and synthetic utility.